Cas no 1798413-67-8 ((2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 1798413-67-8
• MF: C₁₈H₁₉NOS₂
• MW: 329.479562044144
• CID: 5374937
• Update Time: 2025-10-31

(2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(tetrahydro-7-phenyl-1,4-thiazepin-4(5H)-yl)-3-(2-thienyl)-
• (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C18H19NOS2/c20-18(9-8-16-7-4-13-21-16)19-11-10-17(22-14-12-19)15-5-2-1-3-6-15/h1-9,13,17H,10-12,14H2
• InChI Key： PSYBIAYMDHEIDT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)SCC1)(=O)C=CC1SC=CC=1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.4±50.0 °C(Predicted)
• pka: -1.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one

Recent Advances in the Study of (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1798413-67-8)

The compound (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1798413-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazepane and thiophene moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for this compound, highlighting a novel, high-yield method that improves scalability and purity. The study also investigated the compound's stability under various physiological conditions, providing critical insights into its potential as a drug candidate. Additionally, molecular docking simulations revealed strong binding affinities for several kinase targets, suggesting its utility in oncology and inflammatory diseases.

Further research has delved into the compound's mechanism of action. A preprint from BioRxiv (2024) demonstrated that (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. In vitro assays using human cell lines showed dose-dependent suppression of pro-inflammatory cytokines, with minimal cytotoxicity at therapeutic concentrations. These findings position the compound as a promising candidate for further preclinical development.

Industry reports from leading pharmaceutical analysts indicate growing interest in this molecule, with several biotech firms initiating exploratory programs to evaluate its commercial potential. Patent filings related to derivatives of this compound have surged in the past year, underscoring its strategic importance in drug discovery pipelines. However, challenges such as bioavailability and metabolic stability remain to be addressed in future studies.

In conclusion, (2E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1798413-67-8) represents a compelling area of research with broad therapeutic implications. Ongoing studies are expected to further refine its pharmacological profile and explore its applications in precision medicine. Collaborative efforts between academia and industry will be crucial to translating these findings into viable clinical candidates.